Cas no 946242-17-7 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide
• CAS No: 946242-17-7
• MF: C₁₈H₂₁FN₂O₄S₂
• MW: 412.498745679855
• CID: 5513084
• Update Time: 2025-10-15

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-1-(4-fluorophenyl)methanesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide

• Inchi： 1S/C18H21FN2O4S2/c1-2-27(24,25)21-11-3-4-15-12-17(9-10-18(15)21)20-26(22,23)13-14-5-7-16(19)8-6-14/h5-10,12,20H,2-4,11,13H2,1H3
• InChI Key： GFAJCGRHYKXBHB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)S(NC1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide: A Comprehensive Overview

The compound with CAS No 946242-17-7, named N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tetrahydroquinoline core substituted with ethanesulfonyl and methanesulfonamide groups, as well as a fluorophenyl moiety. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research conducted in 2023 has demonstrated its efficacy as a modulator of certain cellular pathways, particularly those involved in neurodegenerative diseases. The tetrahydroquinoline ring system is known for its ability to interact with specific receptors, and the addition of the ethanesulfonyl and methanesulfonamide groups further enhances its bioavailability and selectivity.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the tetrahydroquinoline skeleton through cyclization reactions, followed by the introduction of the sulfonyl groups via nucleophilic substitution or coupling reactions. The presence of the fluorophenyl group adds an additional layer of complexity to the synthesis but also contributes significantly to the compound's pharmacokinetic profile.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes associated with inflammatory processes, making it a potential candidate for anti-inflammatory therapies. Furthermore, its ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The structural features of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide also make it an attractive scaffold for further drug discovery efforts. By modifying the substituents on the tetrahydroquinoline ring or altering the sulfonyl groups, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe use and disposal. Recent environmental assessments have indicated that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules that are less harmful to ecosystems.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-fluorophenyl)methanesulfonamide represents a significant advancement in chemical synthesis and drug development. Its unique structure and diverse biological activities position it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make a substantial impact on various fields within science and medicine.